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Compound of Interest

Compound Name: 3-amino-1-methyl-1H-indazol-6-ol

Cat. No.: B1384447

In-Depth Technical Guide: 3-amino-1-methyl-1H-
indazol-6-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data for 3-amino-1-methyl-1H-indazol-6-ol, a heterocyclic
organic compound of interest in medicinal chemistry and drug discovery.

Core Molecular Data

The fundamental molecular properties of 3-amino-1-methyl-1H-indazol-6-ol are summarized
below. These data are essential for stoichiometric calculations, analytical characterization, and
computational modeling.

Property Value

Molecular Formula CsHoNsO[1][2]
Molecular Weight 163.18 g/mol [1][3]
CAS Number 1031876-62-6[1][2]

Experimental Protocols
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A representative synthetic protocol for 3-amino-1-methyl-1H-indazol-6-ol is described in the
literature. The following is a summary of a cited experimental procedure:

Synthesis of 3-amino-1-methyl-1H-indazol-6-0l[3]
» Reactants: 6-fluoro-4-hydroxy benzonitrile and methyl hydrazine.
e Procedure:

o A solution of 6-fluoro-4-hydroxy benzonitrile (10.1 g, 73.9 mmol) in methyl hydrazine (20.0
mL, 379 mmol) was stirred at 80°C for 16 hours.

o After cooling to room temperature, the volatile components were removed under vacuum.
o The resulting residue was triturated with dichloromethane (DCM) and methanol (MeOH).
o The product was isolated as an off-white solid by filtration.

o The filtrate was concentrated and purified by silica gel chromatography (DCM/MeOH:
100/0 to 95/5) to yield an additional amount of the title compound.

Logical Relationships

The relationship between the compound’'s name and its fundamental chemical properties can

Molecular Formula
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be visualized as a direct logical flow.

3-amino-1-methyl-1H-indazol-6-ol

Caption: Chemical Identity to Molecular Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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